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Compound of Interest

Compound Name: Enalapril

Cat. No.: B1671234

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and
bioavailability of oral enalapril, an angiotensin-converting enzyme (ACE) inhibitor widely used
in the management of hypertension and heart failure. Enalapril is a prodrug that is hydrolyzed
in the liver to its active metabolite, enalaprilat, which is responsible for its therapeutic effects.
Understanding the absorption, distribution, metabolism, and excretion (ADME) of enalapril and
enalaprilat is critical for optimizing its clinical use and for the development of new drug
formulations.

Pharmacokinetic Profile

The pharmacokinetic properties of enalapril and its active metabolite, enalaprilat, have been
extensively studied. Following oral administration, enalapril is rapidly absorbed and
subsequently converted to enalaprilat.

Absorption

Oral enalapril is well-absorbed from the gastrointestinal tract, with approximately 60% of an
administered dose being absorbed.[1][2][3] The absorption of enalapril is not significantly
affected by the presence of food, allowing for administration without regard to meals.[1][2][4][5]
[6][7] Peak plasma concentrations of enalapril are typically observed within one hour of oral
administration.[1][2][3][4][8]
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Distribution

The volume of distribution for enalapril is reported to be between 1 to 2.4 L/kg.[4] Enalaprilat
is distributed into most tissues, but it poorly crosses the blood-brain barrier.[4] Less than 50%
of enalaprilat is bound to human plasma proteins.

Metabolism

Enalapril is a prodrug that undergoes extensive first-pass metabolism in the liver to form its
active diacid metabolite, enalaprilat.[2][8] This bioactivation is crucial for the drug's therapeutic
effect, as enalapril itself is a weak ACE inhibitor. The conversion is mediated by hepatic
esterases. Beyond its conversion to enalaprilat, no other significant metabolism of enalapril is
observed in humans.[2]

EXxcretion

Enalapril and enalaprilat are primarily eliminated by the kidneys.[2] Approximately 94% of an
administered dose is recovered in the urine and feces as either enalapril or enalaprilat.[1][2]
[3] Urinary excretion accounts for about 61% of the dose, with approximately 40% of this being
in the form of enalaprilat. Fecal excretion accounts for the remaining 33%.

The elimination of enalaprilat is characterized by a biphasic pattern. The initial phase has a
half-life of 2 to 6 hours, reflecting renal filtration.[8][9] This is followed by a prolonged terminal
phase with a half-life of approximately 36 hours, which is attributed to the binding of enalaprilat
to ACE.[8][9] However, the effective half-life for accumulation following multiple doses is
approximately 11 hours.[2]

Bioavailability

The oral bioavailability of enalapril, in terms of the active metabolite enalaprilat, is
approximately 40%.[10] This is a result of both incomplete absorption of the parent drug and its
first-pass metabolism.

Data Presentation: Pharmacokinetic Parameters

The following tables summarize the key pharmacokinetic parameters for enalapril and
enalaprilat following oral administration of enalapril.
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Table 1: Pharmacokinetic Parameters of Enalapril in Healthy Adult Volunteers

Parameter Value Reference(s)
Absorption ~60% [1112][3]
Tmax (Time to Peak Plasma

: ~1 hour [11[2131[4118]
Concentration)
Elimination Half-life (t¥2) 1.3 - 1.6 hours [11][12]

Table 2: Pharmacokinetic Parameters of Enalaprilat in Healthy Adult Volunteers Following Oral
Enalapril Administration

Parameter Value Reference(s)
Bioavailability ~40% [10]
Tmax (Time to Peak Plasma
) 3 -4 hours [L][2]13][6]18]

Concentration)
Effective Half-life (t%2) (Multiple

) ~11 hours [2]
Dosing)
Terminal Elimination Half-life

35 - 38 hours [8]

(t2)
Protein Binding <50%

Experimental Protocols

The determination of enalapril and enalaprilat concentrations in biological matrices is crucial
for pharmacokinetic and bioequivalence studies. The following sections detail typical
experimental protocols.

Bioequivalence Study Design

A common design for a bioequivalence study of enalapril is a single-dose, two-treatment, two-
period, crossover study in healthy volunteers.[13][14][15][16]
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e Subjects: Healthy male and non-pregnant, non-lactating female volunteers.[14]
e Dose: A single oral dose of a 20 mg enalapril maleate tablet is often used.[11][13][14]

e Washout Period: A washout period of at least 7 days separates the two treatment periods.[6]
[13]

e Blood Sampling: Venous blood samples are collected at predetermined time points, for
example: O (pre-dose), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, and 48 hours post-dose.[1][3]

Sample Preparation

Plasma samples are typically prepared for analysis using either protein precipitation (PPT) or
solid-phase extraction (SPE).

« Protein Precipitation (PPT):

[¢]

To a 300 L aliguot of plasma, add 900 L of ice-cold acetonitrile containing an internal
standard (e.g., tolbutamide).[17][8]

[¢]

Vortex the mixture for 10 minutes.[17]

[¢]

Centrifuge at 10,000 rpm for 15 minutes.[17]

[e]

The supernatant is then transferred for LC-MS/MS analysis.[17]

e Solid-Phase Extraction (SPE):

[¢]

Condition a C18 SPE cartridge with methanol followed by water.[4][10]

[¢]

Apply the plasma sample to the cartridge.[4][10]

[e]

Wash the cartridge with 20 mmol/L HCI and then with petroleum ether.[4]

o

Elute the analytes with methanol.[4]

[¢]

Evaporate the eluent to dryness and reconstitute the residue in the mobile phase for
injection.[4]
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Analytical Method: LC-MS/MS

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is
commonly used for the simultaneous quantification of enalapril and enalaprilat in human
plasma.[5][8][10]

o Chromatographic Separation:

o Column: A C18 reversed-phase column (e.g., Zorbax XDB-ODS C18, 2.1mm x 30mm, 3.5
Hm).[5]

o Mobile Phase: A gradient or isocratic mixture of methanol, water, and formic acid (e.g.,
74:24:2 viviv).[5]

o Flow Rate: 0.2 mL/min.[5]
e Mass Spectrometric Detection:
o lonization: Electrospray ionization (ESI) in positive ion mode.[5][8]
o Detection Mode: Multiple Reaction Monitoring (MRM).[5][8]
o Transitions:
» Enalapril: m/z 377 - 234[5][8]
» Enalaprilat: m/z 349 - 206[5][8]
o Calibration and Quantification:

o Calibration curves are constructed by plotting the peak area ratio of the analyte to the
internal standard against the nominal concentration of the calibration standards.

o The linear range is typically from 0.1 to 100 ng/mL for both enalapril and enalaprilat.[5]
[10]

Mandatory Visualizations
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Enalapril Metabolism and Mechanism of Action

The following diagram illustrates the conversion of the prodrug enalapril to its active form,
enalaprilat, and its subsequent inhibition of the Angiotensin-Converting Enzyme (ACE) within

the Renin-Angiotensin-Aldosterone System (RAAS).
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Caption: Metabolic activation of enalapril and its role in the RAAS.
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Experimental Workflow for a Bioequivalence Study

This diagram outlines the typical workflow for a clinical bioequivalence study of an oral
enalapril formulation.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1671234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Subject Screening &
Inclusion/Exclusion Criteria

Randomization to
Treatment Sequence

'

Period 1:
Administer Test or Reference Formulation

Y

Serial Blood Sampling

'

Washout Period
(=7 days)

'

Period 2:
Administer Crossover Formulation

'

Serial Blood Sampling

'

Plasma Sample Analysis
(LC-MS/MS)

'

Pharmacokinetic &
Statistical Analysis

Bioequivalence Determination

Click to download full resolution via product page

Caption: Workflow of a two-period crossover bioequivalence study.
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Analytical Sample Preparation Logical Flow

This diagram details the logical steps involved in preparing a plasma sample for the
guantification of enalapril and enalaprilat.
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Caption: Plasma sample preparation for LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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